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Compound of Interest

3-Chloro-5-methyl-4-
Compound Name:
hydroxybenzonitrile

Cat. No.: B068557

Essential Safety and Handling Guide for 3-
Chloro-5-methyl-4-hydroxybenzonitrile

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Chloro-5-methyl-4-
hydroxybenzonitrile was publicly available at the time of this writing. The following guidance
is synthesized from SDS of structurally similar compounds, including other substituted
benzonitriles. It is imperative for researchers to conduct a thorough, substance-specific risk
assessment before commencing any work.

This guide provides essential safety, handling, and disposal information for laboratory
professionals engaged in research and development.

Personal Protective Equipment (PPE)

Due to the anticipated hazards of 3-Chloro-5-methyl-4-hydroxybenzonitrile, based on
related chemical structures, comprehensive personal protective equipment is mandatory to
prevent skin contact, eye exposure, and inhalation.[1][2][3][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b068557?utm_src=pdf-interest
https://www.benchchem.com/product/b068557?utm_src=pdf-body
https://www.benchchem.com/product/b068557?utm_src=pdf-body
https://www.benchchem.com/product/b068557?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR51727_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL12541&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2610703&productDescription=3-FLRO-4-HYDRXYBENZONITRIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Rationale & Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for splash hazards.

Conforms to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
standards.[3][4]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). A lab
coat or chemical-resistant

apron is also required.

Inspect gloves for integrity
before use.[2] Contaminated
clothing should be removed

and laundered before reuse.[1]

[5]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[1][2] If
dust or aerosols are
generated, a NIOSH/MSHA or
EN 149 approved respirator
with an appropriate filter (e.qg.,
P2) should be used.[4][5]

Engineering controls are the
primary means of exposure
reduction.

Operational Plan: From Handling to Disposal

A systematic approach is crucial for safely managing 3-Chloro-5-methyl-4-

hydroxybenzonitrile throughout its lifecycle in the laboratory.

2.1. Pre-Handling Preparations

e Risk Assessment: Conduct a comprehensive risk assessment specific to the planned

experiment.

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

e PPE Check: Assemble and inspect all necessary PPE.

 Spill Kit: Confirm that a spill kit appropriate for solid chemicals is readily accessible.
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o Emergency Information: Have the Safety Data Sheets for analogous compounds and
emergency contact information available.

2.2. Handling Procedures

e Controlled Environment: All handling of solid 3-Chloro-5-methyl-4-hydroxybenzonitrile
must occur within a certified chemical fume hood.[1]

e Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1][6]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly
after handling.[1]

o Container Management: Keep the container tightly closed when not in use.[1][2][5]
2.3. Accidental Release Measures

» Evacuate: In case of a significant spill, evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated.

o Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust
generation, and place it in a sealed container for disposal.[1][6]

o Decontamination: Clean the spill area thoroughly.
o Reporting: Report the incident to the laboratory supervisor.
2.4. Disposal Plan

o Waste Classification: Dispose of 3-Chloro-5-methyl-4-hydroxybenzonitrile and any
contaminated materials as hazardous waste.

e Licensed Disposal Service: All waste must be disposed of through a licensed professional
waste disposal service.[6]

o Packaging: Store waste in clearly labeled, sealed containers awaiting disposal.[1][6]
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Workflow for Safe Chemical Handling

The following diagram illustrates the logical steps for safely managing 3-Chloro-5-methyl-4-
hydroxybenzonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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